Cas no 866131-12-6 (6-(4-chlorobenzenesulfonyl)-2-phenyl-5-(trifluoromethyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-(4-chlorobenzenesulfonyl)-2-phenyl-5-(trifluoromethyl)-2,3-dihydropyridazin-3-one
• CAS No: 866131-12-6
• MF: C₁₇H₁₀ClF₃N₂O₃S
• MW: 414.786112308502
• CID: 5226427
• Update Time: 2025-06-08

6-(4-chlorobenzenesulfonyl)-2-phenyl-5-(trifluoromethyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-chlorobenzenesulfonyl)-2-phenyl-5-(trifluoromethyl)-2,3-dihydropyridazin-3-one
• 3(2H)-Pyridazinone, 6-[(4-chlorophenyl)sulfonyl]-2-phenyl-5-(trifluoromethyl)-

• Inchi： 1S/C17H10ClF3N2O3S/c18-11-6-8-13(9-7-11)27(25,26)16-14(17(19,20)21)10-15(24)23(22-16)12-4-2-1-3-5-12/h1-10H
• InChI Key： IPALXJUMAOWXQL-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2)N=C(S(C2=CC=C(Cl)C=C2)(=O)=O)C(C(F)(F)F)=C1

Additional information on 6-(4-chlorobenzenesulfonyl)-2-phenyl-5-(trifluoromethyl)-2,3-dihydropyridazin-3-one

6-(4-Chlorobenzenesulfonyl)-2-phenyl-5-(trifluoromethyl)-2,3-dihydropyridazin-3-one (CAS No: 866131-12-6)

The compound 6-(4-chlorobenzenesulfonyl)-2-phenyl-5-(trifluoromethyl)-2,3-dihydropyridazin-3-one (CAS No: 866131-12-6) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound belongs to the class of dihydropyridazines, which are known for their versatile chemical properties and wide-ranging applications. The CAS registry number 866131-12-6 uniquely identifies this compound in scientific literature and regulatory databases, ensuring precise communication among researchers and industry professionals.

The molecular structure of 6-(4-chlorobenzenesulfonyl)-2-phenyl-5-(trifluoromethyl)-2,3-dihydropyridazin-3-one is characterized by a dihydropyridazine ring system, which serves as the core framework. This ring is substituted with several functional groups that confer unique chemical and biological properties. The 4-chlorobenzenesulfonyl group attached at position 6 introduces electronic effects that enhance the compound's reactivity and stability. Additionally, the phenyl group at position 2 contributes to aromaticity and potential π-interactions, while the trifluoromethyl group at position 5 imparts strong electron-withdrawing effects, further modulating the compound's electronic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-(4-chlorobenzenesulfonyl)-2-phenyl-5-(trifluoromethyl)-2,3-dihydropyridazin-3-one through multi-step reactions involving advanced catalytic systems. Researchers have employed methodologies such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination to construct the complex molecular architecture. These methods not only improve yield but also ensure high purity, which is critical for downstream applications in drug discovery and material synthesis.

In terms of biological activity, CAS No: 866131-12-6 has shown promising results in preclinical studies as a potential modulator of key cellular pathways. For instance, studies have demonstrated its ability to inhibit specific kinase enzymes involved in cancer progression. The trifluoromethyl group plays a pivotal role in enhancing the compound's bioavailability and pharmacokinetic profile, making it a strong candidate for further development as an anticancer agent.

Moreover, the compound's unique electronic properties make it an attractive candidate for applications in optoelectronics. The dihydropyridazine core exhibits strong fluorescence under UV light, which can be harnessed for sensing applications or as a component in light-emitting devices (LEDs). Recent research has explored its use as a fluorescent probe for detecting metal ions in aqueous environments, showcasing its versatility across multiple disciplines.

The synthesis and characterization of CAS No: 866131-12-6 have been extensively documented in peer-reviewed journals, with researchers emphasizing its structural stability and functional diversity. Advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its molecular structure and conformational properties. These studies provide a solid foundation for understanding its behavior in different chemical environments.

In conclusion, CAS No: 866131-12-6, or 6-(4-chlorobenzenesulfonyl)-2-phenyl-5-(trifluoromethyl)-2,3-dihydropyridazin-3-one, represents a cutting-edge molecule with multifaceted applications across pharmaceuticals, materials science, and analytical chemistry. Its unique combination of functional groups and structural features positions it as a valuable tool for advancing scientific research and industrial innovation.